5-azido-1,2,3-trichlorobenzene
Description
5-azido-1,2,3-trichlorobenzene is a synthetic compound that has gained attention in scientific research due to its unique properties and potential applications. It is a derivative of 1,2,3-trichlorobenzene, an organochlorine compound with the chemical formula C6H3Cl3 .
Synthesis Analysis
The synthesis of azido compounds, such as 5-azido-1,2,3-trichlorobenzene, often involves the conversion of alcohols to azides . This process can be achieved through a one-pot methodology, which is widely applicable for the synthesis of these and related compounds .Molecular Structure Analysis
The molecular formula of 5-azido-1,2,3-trichlorobenzene is C6H2Cl3N3 . The structure of the parent compound, 1,2,3-trichlorobenzene, is available as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
Azide-modified nucleosides, which are related to 5-azido-1,2,3-trichlorobenzene, are important building blocks for RNA and DNA functionalization by click chemistry based on azide-alkyne cycloaddition . This process is often used for the introduction of affinity tags like biotin, fluorophores, or the formation of bioconjugates .Mechanism of Action
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-azido-1,2,3-trichlorobenzene can be achieved through a substitution reaction of 1,2,3-trichlorobenzene with sodium azide.", "Starting Materials": [ "1,2,3-trichlorobenzene", "Sodium azide", "Dimethylformamide (DMF)", "Sodium hydroxide (NaOH)", "Hydrochloric acid (HCl)" ], "Reaction": [ "Step 1: Dissolve 1,2,3-trichlorobenzene in DMF.", "Step 2: Add sodium azide to the solution and stir for several hours at room temperature.", "Step 3: Add NaOH to the reaction mixture to adjust the pH to 8-9.", "Step 4: Extract the product with dichloromethane.", "Step 5: Wash the organic layer with water and dry over anhydrous sodium sulfate.", "Step 6: Concentrate the solution under reduced pressure to obtain the crude product.", "Step 7: Purify the product by recrystallization from ethanol.", "Step 8: Characterize the product by spectroscopic methods such as NMR and IR.", "Step 9: If necessary, adjust the purity of the product by repeating the purification steps." ] } | |
CAS RN |
2020678-43-5 |
Molecular Formula |
C6H2Cl3N3 |
Molecular Weight |
222.5 |
Purity |
95 |
Origin of Product |
United States |
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